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Compound of Interest

Compound Name: Nemotinic acid

CAS No.: 539-98-0

Cat. No.: B14743741

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage and handling of Nicotinic Acid (also known as

Niacin or Vitamin B3) to prevent its degradation.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of Nicotinic Acid degradation during storage?

A1: The degradation of Nicotinic Acid is primarily influenced by factors such as temperature,

pH, and exposure to light and oxidizing agents. Hydrolysis and oxidation are the main chemical

degradation pathways.

Q2: What are the ideal storage conditions for solid Nicotinic Acid?

A2: Solid Nicotinic Acid is relatively stable. For optimal stability, it should be stored in a cool, dry

place, protected from light.[1] It is incompatible with strong oxidizing agents.[2][3]

Q3: How stable is Nicotinic Acid in aqueous solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14743741#bc-rfq
https://assets.publishing.service.gov.uk/media/5a757a8b40f0b6397f35ebdb/Niacin_review-FINAL_06032015.pdf
https://www.researchgate.net/publication/226054932_Observation_of_nicotinic_acid_in_nicorandil_samples_and_simultaneous_determination_of_nicorandil_and_its_three_degradation_products_in_raw_drug_and_tablet_form_by_high_performance_liquid_chromatograph
https://pmc.ncbi.nlm.nih.gov/articles/PMC4541002/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Nicotinic Acid is stable in acidic and alkaline solutions, as well as to heat.[2][3] However,

the pH of the solution can affect its stability and solubility. The pH of a 1% aqueous solution is

typically between 3.0 and 4.0.[2][3]

Q4: Is Nicotinic Acid sensitive to light?

A4: Yes, Nicotinic Acid may be light-sensitive.[2][3][4] Therefore, it is recommended to store

both solid and solution forms in light-resistant containers.

Q5: What are the common degradation products of Nicotinic Acid?

A5: Under forced degradation conditions, such as in the presence of strong acids, bases, or

oxidizing agents, Nicotinic Acid can degrade. One identified degradation product of a related

compound, nicorandil, is nicotinic acid itself, along with nitrate and N-(2-hydroxyethyl)

nicotinamide.[2] The primary metabolite of nicotinic acid in the body is nicotinuric acid.[5]
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Issue Possible Cause Recommended Action

Discoloration of solid Nicotinic

Acid (yellowing)

Exposure to light or air

(oxidation).

Store in a tightly sealed, light-

resistant container in a cool,

dry place.

Precipitation in Nicotinic Acid

solution

Change in temperature or pH

affecting solubility.

Ensure the storage

temperature is stable. Check

the pH of the solution;

solubility can be pH-

dependent.[6]

Unexpected peaks in HPLC

analysis
Degradation of Nicotinic Acid.

Review storage conditions

(temperature, light exposure,

pH of solution). Perform a

forced degradation study to

identify potential degradation

products.

Loss of potency in a

formulation

Chemical degradation due to

incompatible excipients or

storage conditions.

Evaluate the compatibility of all

formulation components.

Conduct a stability study under

controlled temperature and

humidity conditions.

Quantitative Stability Data
The following tables summarize the degradation kinetics of Nicotinic Acid under different

conditions.

Table 1: Thermal Degradation of Nicotinic Acid
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Temperature (°C)
Degradation Rate
Constant (k)

Half-life (t½) Reference

90 Varies with matrix Not specified [1]

100 Varies with matrix Not specified [1]

120 Marked increase in k Shorter half-life [1]

The degradation of nicotinic acid was found to follow first-order kinetics, with the rate constant

increasing with temperature. The activation energy for thermal degradation in one study was

43.85 kJ mol⁻¹.[1][7][8]

Table 2: Stability of Myristyl Nicotinate (a prodrug) at Room Temperature

Duration
Conversion to Nicotinic
Acid

Reference

3 years < 0.05% [9]

Experimental Protocols
Protocol 1: Stability-Indicating HPLC Method for
Nicotinic Acid
This protocol outlines a general method for the analysis of Nicotinic Acid and its degradation

products.

1. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

2. Chromatographic Conditions:

Column: C18, 5 µm, 250 mm x 4.6 mm i.d.[4]

Mobile Phase: A mixture of acetonitrile and 50mM potassium dihydrogen phosphate buffer

(e.g., 68:32, v/v), with the pH adjusted to 4.5 with phosphoric acid.[4]
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Flow Rate: 0.8 mL/min.[4]

Detection Wavelength: 247 nm.[4]

Injection Volume: 20 µL.

Column Temperature: Ambient.[4]

3. Sample Preparation:

Standard Solution: Prepare a stock solution of Nicotinic Acid in the mobile phase and dilute

to a known concentration (e.g., 20-100 µg/mL).[4]

Sample Solution: Dissolve the sample containing Nicotinic Acid in the mobile phase to

achieve a concentration within the linear range of the assay. Filter the solution through a 0.45

µm filter before injection.

4. Forced Degradation Study:

Acid Hydrolysis: Reflux the sample in 1N HCl at 80°C for a specified time.[4]

Base Hydrolysis: Reflux the sample in 1N NaOH at 50°C for 24 hours.[4]

Oxidative Degradation: Treat the sample with 3% H₂O₂ at 50°C for 24 hours.[4]

Thermal Degradation: Expose the solid sample to dry heat (e.g., 105°C) for a specified

period.

Photolytic Degradation: Expose the sample to UV light (e.g., 1.2 million lux hours and 200

watt hours/square meter).[10]

After exposure, dilute the stressed samples with the mobile phase to the appropriate

concentration and analyze by HPLC.

Visualizations
Nicotinic Acid Metabolic Pathway
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Caption: Metabolic pathways of Nicotinic Acid.
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Caption: Workflow for a forced degradation stability study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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